Cas no 342037-21-2 (2-Hydroxy-5-(pyridin-4-yl)benzaldehyde)

• Product Name: 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde
• CAS No: 342037-21-2
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 1094267
• PubChem ID: 135448365
• Update Time: 2025-05-28

2-Hydroxy-5-(pyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde
• 6-oxo-3-(1H-pyridin-4-ylidene)cyclohexa-1,4-diene-1-carbaldehyde
• BENZALDEHYDE, 2-HYDROXY-5-(4-PYRIDINYL)-
• CHEMBL3660376
• E80279
• SB84569
• AWOHFBHWSKCQFQ-UHFFFAOYSA-N
• MFCD11877749
• BS-50560
• US8614253, 26-4
• BDBM111217
• DS-013398
• 2-Hydroxy-5-pyridin-4-yl-benzaldehyde
• CS-0438916
• 342037-21-2
• SCHEMBL4734113

• Inchi： 1S/C12H9NO2/c14-8-11-7-10(1-2-12(11)15)9-3-5-13-6-4-9/h1-8,15H
• InChI Key： AWOHFBHWSKCQFQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)C1C=CN=CC=1

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde

Research Update on 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde (CAS: 342037-21-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde (CAS: 342037-21-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-containing scaffolds that show promising activity against various kinase targets. The aldehyde functionality at position 2 and the pyridine moiety at position 5 create a unique pharmacophore that enables diverse chemical modifications.

In terms of synthetic methodology, a breakthrough was reported in Organic Letters (2023) describing an efficient one-pot synthesis of 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde from readily available starting materials, achieving yields of 85% with excellent purity. This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for pharmaceutical development.

Biological evaluations have revealed several interesting properties of this compound and its derivatives. Research published in Bioorganic & Medicinal Chemistry (2024) demonstrated that structural analogs exhibit potent inhibitory activity against inflammatory mediators, with IC50 values in the low micromolar range. Particularly, derivatives featuring additional substitutions on the pyridine ring showed enhanced selectivity toward COX-2 inhibition.

The compound's metal-chelating properties have also been explored in recent studies. A 2024 paper in Inorganic Chemistry investigated its coordination chemistry with various transition metals, revealing potential applications in metallodrug development. The hydroxyl and aldehyde groups provide excellent binding sites for metal ions, while the pyridine nitrogen contributes to stable complex formation.

Emerging applications in targeted drug delivery systems have been reported, utilizing 2-Hydroxy-5-(pyridin-4-yl)benzaldehyde as a linker molecule. Its bifunctional nature allows conjugation with both drug molecules and targeting moieties, as demonstrated in a recent ACS Nano publication describing pH-responsive drug release systems.

Ongoing clinical investigations are exploring derivatives of this compound as potential treatments for neurodegenerative diseases. Preliminary results from cell-based assays show neuroprotective effects through modulation of oxidative stress pathways, although detailed mechanisms remain under investigation.

Future research directions appear to focus on three main areas: (1) development of more efficient synthetic routes for large-scale production, (2) exploration of structure-activity relationships through systematic derivatization, and (3) investigation of its potential in combination therapies with existing drugs. The compound's versatility suggests it will continue to be an important building block in medicinal chemistry for years to come.